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Compound of Interest

Compound Name: PF 05089771 tosylate

Cat. No.: B560333 Get Quote

For immediate reference, proper disposal of PF-05089771 tosylate, a potent and selective

Nav1.7 inhibitor, must adhere to strict laboratory safety protocols and local regulations. This

involves handling the compound as hazardous chemical waste and ensuring its complete

degradation or secure containment.

Researchers and laboratory personnel must consult their institution's specific safety guidelines

and the manufacturer's Safety Data Sheet (SDS) before handling or disposing of this

compound. The following procedures are based on general best practices for hazardous

chemical waste disposal and should be adapted to meet local and institutional requirements.

Disposal Procedures
Proper disposal of PF-05089771 tosylate is critical to ensure personnel safety and

environmental protection. The following step-by-step process outlines the recommended

procedure for the disposal of this compound.

Step 1: Personal Protective Equipment (PPE) Before handling PF-05089771 tosylate, ensure

appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat
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Step 2: Waste Segregation

Solid Waste: Collect any solid PF-05089771 tosylate, contaminated materials (e.g., weighing

paper, pipette tips), and spill cleanup materials in a dedicated, clearly labeled hazardous

waste container. The container should be made of a material compatible with the chemical.

Liquid Waste: Solutions containing PF-05089771 tosylate should be collected in a separate,

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's waste management plan.

Step 3: Container Labeling All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "PF-05089771 tosylate"

The concentration and quantity of the waste

The date of accumulation

The primary hazard(s) (e.g., "Toxic," "Harmful if swallowed")

Step 4: Storage Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area. The storage area should be away from heat sources and incompatible

materials.

Step 5: Final Disposal Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Do not attempt to dispose of PF-05089771 tosylate down the drain or in regular

trash.

Chemical and Physical Properties
A summary of the key quantitative data for PF-05089771 tosylate is provided in the table below

for easy reference.
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Property Value

Molecular Formula C₁₈H₁₂Cl₂FN₅O₃S₂ · C₇H₈O₃S[1]

Molecular Weight 672.6 g/mol [1]

CAS Number 1430806-04-4[1]

Appearance Crystalline solid[1]

Solubility DMF: 33 mg/mL, DMSO: 33 mg/mL[1]

IC₅₀ for hNav1.7 11 nM[2][3]

Experimental Workflow: Disposal of PF-05089771
Tosylate
The following diagram illustrates the logical workflow for the proper disposal of PF-05089771

tosylate, from initial handling to final disposal.
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Start: Handling PF-05089771 Tosylate
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(e.g., solutions)

Segregate into Labeled
Hazardous Waste Container
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or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PF-05089771 tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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